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Compound of Interest

Compound Name: 4-Bromo-2,2-diphenylbutyronitrile

Cat. No.: B143478 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling protocols for 4-
Bromo-2,2-diphenylbutyronitrile (CAS No: 39186-58-8), an important intermediate in

pharmaceutical synthesis, notably for compounds such as Loperamide.[1] Adherence to these

guidelines is crucial to ensure the safety of laboratory personnel and the integrity of research

outcomes.

Chemical and Physical Properties
4-Bromo-2,2-diphenylbutyronitrile is a white to off-white or yellowish crystalline powder.[1][2]

[3][4] A summary of its key physical and chemical properties is presented in Table 1.
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Property Value Source

Molecular Formula C₁₆H₁₄BrN [1][5][6]

Molecular Weight 300.19 g/mol [1][5][6]

Appearance
Off-white or yellowish

powder/crystal
[1][2][3][4][6]

Melting Point 65-70.4 °C [1][2][4][7]

Boiling Point 369 °C (literature) [1]

Solubility
Practically insoluble in water;

Soluble in methanol.[1]
[1]

Density ~1.33 g/cm³ (literature) [1][2]

Flash Point 177 °C [1]

Auto-ignition Temperature 520 °C [1]

Hazard Identification and Classification
This compound is classified as harmful and an irritant. The GHS classifications are summarized

in Table 2.

GHS Classification Hazard Statement Pictogram

Acute Toxicity, Oral (Category

4)
H302: Harmful if swallowed Warning

Acute Toxicity, Dermal

(Category 4)

H312: Harmful in contact with

skin
Warning

Acute Toxicity, Inhalation

(Category 4)
H332: Harmful if inhaled Warning

Skin Corrosion/Irritation

(Category 2)
H315: Causes skin irritation Warning

Serious Eye Damage/Eye

Irritation (Category 2)

H319: Causes serious eye

irritation
Warning
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Source:[1][5][8]

Safe Handling and Storage
Proper handling and storage are paramount to minimize exposure risks.

Handling:

Work in a well-ventilated area, preferably a chemical fume hood.[1]

Use personal protective equipment (PPE) as detailed in Section 4.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]

Wash hands and any exposed skin thoroughly after handling.[1][8]

Do not eat, drink, or smoke in the work area.[6]

Minimize dust generation.[1]

Storage:

Store in a cool, dry, and dark place.[1]

Keep the container tightly closed.[1]

Store away from incompatible materials such as strong acids, strong bases, and strong

oxidizing agents.[1]

Store in a locked-up area.[1]

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment are essential to prevent exposure.
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Control Parameter Recommendation

Engineering Controls

Use only outdoors or in a well-ventilated area.

Ensure adequate ventilation, especially in

confined areas.

Eye/Face Protection
Wear safety glasses with side-shields or

chemical goggles.

Skin Protection
Wear impervious gloves (e.g., nitrile rubber) and

a lab coat or long-sleeved clothing.[6]

Respiratory Protection

For large-scale operations or in emergencies,

use a NIOSH/MSHA or European Standard EN

136 approved respirator.[6] Under normal

laboratory use with adequate ventilation,

respiratory protection may not be required.[6]

First-Aid Measures
In the event of exposure, immediate and appropriate first aid is critical.
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Exposure Route First-Aid Procedure

Inhalation

Remove the victim to fresh air and keep them at

rest in a position comfortable for breathing. If not

breathing, give artificial respiration. Call a

POISON CENTER or doctor if you feel unwell.

[1]

Skin Contact

Immediately wash with plenty of soap and water.

[1] Remove contaminated clothing and shoes.

Get medical attention if irritation develops.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes. Get

immediate medical attention.[1]

Ingestion

IF SWALLOWED: Immediately call a POISON

CENTER or doctor/physician.[1] Rinse mouth.

Do NOT induce vomiting.[1]

Stability and Reactivity
4-Bromo-2,2-diphenylbutyronitrile is stable under ordinary conditions of use and storage.[1]

However, certain conditions and materials should be avoided.

Conditions to Avoid: Heat, flames, sparks, and other ignition sources.[1] Exposure to light.[1]

Incompatible Materials: Strong acids, strong bases, and strong oxidizing agents.[1]

Hazardous Decomposition Products: Upon heating to decomposition, it may emit toxic fumes

of carbon oxides, nitrogen oxides, and hydrogen bromide.[1]

Hazardous Polymerization: Will not occur.[1]

Experimental Protocols and Workflows
The following diagrams illustrate a general safety workflow and a typical experimental

procedure involving this compound.
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Caption: General safety workflow for handling 4-Bromo-2,2-diphenylbutyronitrile.

A common application of 4-Bromo-2,2-diphenylbutyronitrile is in alkylation reactions. The

following diagram outlines a generalized experimental workflow for such a procedure.

Caption: Workflow for a typical alkylation reaction using the title compound.

Toxicological and Ecological Information
Detailed toxicological data such as LD50 are not readily available.[1] The compound is harmful

if swallowed, inhaled, or in contact with skin.[1][8] It causes serious eye and skin irritation.[1][8]

Information on its environmental effects, persistence, and bioaccumulative potential is limited.

[1] Therefore, it should be handled in a manner that prevents its release into the environment.

Disposal Considerations
All waste materials should be managed in an appropriate and approved waste disposal facility.

[1] Dispose of contents and container in accordance with local, regional, national, and

international regulations. Do not allow the chemical to enter drains or waterways.

Conclusion
4-Bromo-2,2-diphenylbutyronitrile is a valuable chemical intermediate that requires careful

handling due to its potential health hazards. By implementing the safety protocols, personal

protective measures, and proper disposal methods outlined in this guide, researchers and

scientists can minimize risks and ensure a safe working environment. It is imperative to consult

the specific Safety Data Sheet (SDS) provided by the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.echemi.com/products/pd180727120989-4-bromo-2-2-diphenylbutyronitrile.html
https://cymitquimica.com/products/3B-B1331/4-bromo-22-diphenylbutyronitrile/
https://www.modychemi.com/4-bromo-2-2-diphenyl-butyronitrile-6802185.html
https://www.modychemi.com/4-bromo-2-2-diphenyl-butyronitrile-6802185.html
https://pubchem.ncbi.nlm.nih.gov/compound/2%2C2-DIPHENYL-4-BROMOBUTYRONITRILE
https://pubchem.ncbi.nlm.nih.gov/compound/2%2C2-DIPHENYL-4-BROMOBUTYRONITRILE
https://www.fishersci.dk/store/msds?partNumber=11493378&countryCode=DK&language=en
https://pcchem.in/4-Bromo-2%2C2-Diphenylbutyronitrile.php
https://pcchem.in/4-Bromo-2%2C2-Diphenylbutyronitrile.php
https://www.tcichemicals.com/BE/en/sds/B1331_EU_6N.pdf
https://www.benchchem.com/product/b143478#4-bromo-2-2-diphenylbutyronitrile-safety-and-handling
https://www.benchchem.com/product/b143478#4-bromo-2-2-diphenylbutyronitrile-safety-and-handling
https://www.benchchem.com/product/b143478#4-bromo-2-2-diphenylbutyronitrile-safety-and-handling
https://www.benchchem.com/product/b143478#4-bromo-2-2-diphenylbutyronitrile-safety-and-handling
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b143478?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143478?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143478?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

